Cas no 88953-18-8 (Phenol, 4-[1-(4-hydroxy-3-iodophenyl)-1-methylethyl]-2,6-diiodo-)

Phenol, 4-[1-(4-hydroxy-3-iodophenyl)-1-methylethyl]-2,6-diiodo- structure
88953-18-8 structure
Product Name:Phenol, 4-[1-(4-hydroxy-3-iodophenyl)-1-methylethyl]-2,6-diiodo-
CAS No:88953-18-8
MF:C15H13I3O2
MW:605.975941419601
CID:618523
PubChem ID:14250744
Update Time:2025-04-19

Phenol, 4-[1-(4-hydroxy-3-iodophenyl)-1-methylethyl]-2,6-diiodo- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[1-(4-hydroxy-3-iodophenyl)-1-methylethyl]-2,6-diiodo-
    • 4-[2-(4-hydroxy-3-iodophenyl)propan-2-yl]-2,6-diiodophenol
    • 88953-18-8
    • DTXSID10558002
    • Inchi: 1S/C15H13I3O2/c1-15(2,8-3-4-13(19)10(16)5-8)9-6-11(17)14(20)12(18)7-9/h3-7,19-20H,1-2H3
    • InChI Key: UVHXYIUQZSYHLO-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1)C(C)(C)C1C=CC(=C(C=1)I)O)I)O

Computed Properties

  • Exact Mass: 605.8050g/mol
  • Monoisotopic Mass: 605.8050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 40.5Ų
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